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The table below summarizes the core molecular targets and associated effects of pomiferin based on current

research.

Molecular Target
| Pathway

Observed Effect

Biological /| Therapeutic
Implication

Apoptosis
Pathway [1]

Ferroptosis
Pathway [1]

Autophagy

Pathway [1] [2]

Pyroptosis
Pathway [1]

mTOR Signaling
[2] [3]

Increased caspase-3/7 activity; Increased
NOXA/PUMA mRNA,; Increased cleaved

PARP (in LANS cells)

GPX4 inhibition; Increased lipid
peroxidation; Cell death blocked by
Liproxstatin-1 & Deferoxamine

Increased LC3-Il & p62 levels

Increased Gasdermin E (GSDME)
cleavage (in LANS cells)

Inhibition of MTORC1/2 (direct target
suggested for derivative Pomiferin
Triacetate)

Induces programmed cell death in
cancer cells.

Trigrades iron-dependent, non-
apoptotic cell death.

Induces and impairs autophagic flux;
induces autophagic cell death.

Induces inflammatory cell death in
MYCN-amplified neuroblastoma.

Inhibits protein translation and cell
growth; contributes to autophagic cell
death.
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Molecular Target Biological | Therapeutic

Observed Effect T
| Pathway Implication

SERCA Pump [2] Inhibition (predicted by molecular docking)  Disrupts calcium homeostasis,
triggering ER stress and autophagy.

P-glycoprotein Inhibition Reverses Multi-Drug Resistance

(P-gp) [2] (MDR) phenotype; increases
chemosensitivity.

AktINrf2 Activation (promotes Nrf2 nuclear Exerts antioxidant and anti-

Pathway [4] [5] translocation) neuroinflammatory effects.

NF-kB Pathway Inhibition Reduces production of pro-

[4] [5] inflammatory mediators (IL-6, TNF-q,
iINOS, COX-2).

Experimental Data in Disease Models

Oncology Research

Pomiferin demonstrates potent and broad in vitro anticancer activity by activating multiple cell death

programs, which is a valuable strategy for overcoming drug resistance [1].

e Efficacy in Neuroblastoma: In high-risk neuroblastoma cell lines, pomiferin showed strong anti-
proliferative and cytotoxic effects, with IC50 values of 2 uM in CHLA15 cells and 5 pM in LANS5 cells
[1]. It induced apoptosis, ferroptosis, and pyroptosis, with the specific pathway varying by cell line [1].

¢ Synergy with Chemotherapy: Pomiferin acts synergistically with conventional chemotherapy drugs
including cisplatin, cyclophosphamide, doxorubicin, etoposide, topotecan, and vincristine in
neuroblastoma models [1].

e Activity in Other Cancers: Pomiferin and its copper(ll) complexes show cytotoxicity against a panel
of human cancer cell lines, including ovarian, prostate, and breast carcinomas, with IC50 values in
the low micromolar range [6].

Neuroinflammation Research
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In microglial (BV2) cells, pomiferin exhibits anti-inflammatory and antioxidant properties, suggesting
potential for treating neurodegenerative diseases [4] [5]. At a concentration of 1 pM, pomiferin significantly

inhibited LPS-induced production of ROS, NO, and pro-inflammatory mediators (IL-6, TNF-a, iNOS, COX-
2) [4] [5].

The following diagram illustrates the core mechanisms by which pomiferin exerts these anti-

neuroinflammatory effects.
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Key Experimental Protocols
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For researchers looking to replicate or build upon these findings, here are summaries of key methodologies

used in the cited studies.

Protocol 1: Anti-Neuroinflammatory Activity in BV2 Microglial
Cells [4] [5]

e Cell Model: Mouse microglial BV2 cell line.
¢ Inflammation Induction: Cells are stimulated with bacterial Lipopolysaccharide (LPS) at 100-500
ng/mL.
¢ Pomiferin Treatment: Co-treated with pomiferin (typically 1 uM) for 12-24 hours.
e Key Readouts:
o Viability: CCK-8 and LDH assays to rule out cytotoxicity.
o ROSINO: Levels measured using commercial detection Kits.
o Cytokines/Gene Expression: mRNA levels of IL-6, TNF-qa, iINOS, and COX-2 assessed by
Quantitative PCR (gPCR). Protein levels of IL-6 and TNF-a measured by ELISA.
o Pathway Analysis: Protein levels and cellular localization (e.g., Nrf2 nuclear translocation)
analyzed by Western Blot.

Protocol 2: Cytotoxicity and Cell Death Profiling in
Neuroblastoma [1]

e Cell Models: High-risk neuroblastoma cell lines (e.g., CHLA15, LAND).
¢ Viability/Dose-Response: Resazurin assay used to determine IC50 values after treatment with a
dose range of pomiferin.
e Apoptosis Detection:
o Flow Cytometry: Using Apotracker Green reagent.
o Caspase Activity: Caspase 3/7 activity assay.
o Western Blot: For apoptosis markers like cleaved PARP.
¢ Ferroptosis Detection:
o Inhibition: Use of specific inhibitors (Liproxstatin-1, Deferoxamine) in viability assays.
o Lipid Peroxidation: Measured using BODIPY 581/591 C11 dye.
o Western Blot: For GPX4 protein levels.
e Other Death Pathways: Western Blot analysis of markers like LC3-1l (autophagy), cleaved
Gasdermin E (pyroptosis), and phospho-MLKL (necroptosis).
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Protocol 3: Analysis of Pomiferin in Plant Material [7]

e Extraction: Dried Osage orange fruit is extracted with organic solvents like methanol.
¢ Instrumentation: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
e Conditions:
o Column: C18 column.
o Mobile Phase: Gradient of acetonitrile in water (with 0.1% formic acid).
o Detection: UV detection at 274 nm.
e Application: This validated method quantifies levels of osajin and pomiferin, which can vary based
on geography, fruit ripeness, and sample preparation.

Future Research and Potential

Pomiferin's ability to target multiple pathways, reverse drug resistance, and synergize with standard drugs
makes it a compelling candidate for further development, particularly for aggressive cancers [1] [2]. Its anti-
inflammatory properties also warrant investigation in animal models of neurodegeneration [4] [5]. Future
work should focus on in vivo efficacy, pharmacokinetics, and toxicity profiling to translate these promising

in vitro findings into clinical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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